Cas no 20096-31-5 (1H-Indole-3-aceticacid, 2-(1,2-dihydro-2-oxo-3H-indol-3-ylidene)hydrazide)

• Product Name: 1H-Indole-3-aceticacid, 2-(1,2-dihydro-2-oxo-3H-indol-3-ylidene)hydrazide
• CAS No: 20096-31-5
• MF: C₁₈H₁₄N₄O₂
• MW: 318.3293633461
• CID: 287730
• PubChem ID: 72710
• Update Time: 2025-04-19

1H-Indole-3-aceticacid, 2-(1,2-dihydro-2-oxo-3H-indol-3-ylidene)hydrazide Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-aceticacid, 2-(1,2-dihydro-2-oxo-3H-indol-3-ylidene)hydrazide
• 2-(1H-indol-3-yl)-N'-(2-oxoindol-3-yl)acetohydrazide
• 0953
• 3-(Indolyl-(3)-acetyl-hydrazono)-ox-indol
• 3-< Indolyl-(3)-acetyl-hydrazono> -ox-indol
• AC1NSX3E
• AmbscPOD_02
• NSC111576
• STK541181
• STOCK2S-76722
• AKOS002301795
• 2-(1H-Indol-3-yl)-N'-[(3Z)-2-oxo-1,2-dihydro-3H-indol-3-ylidene]acetohydrazide #
• 20096-31-5
• Indole-3-acetic acid, (2-oxo-3-indolinylidene)hydrazide
• NSC 111576
• NSC-111576
• Z49992333
• 2-(1H-INDOL-3-YL)-N'~1~-(2-OXO-1,2-DIHYDRO-3H-INDOL-3-YLIDEN)ACETOHYDRAZIDE
• BZWCCZRCRNFJGS-UHFFFAOYSA-N
• AKOS005471087
• DTXSID10173916
• Acethydrazide, 2-(3-indolyl)-N2-(2,3-dihydro-2-oxoindol-3-yl)-

• Inchi： 1S/C18H14N4O2/c23-16(9-11-10-19-14-7-3-1-5-12(11)14)21-22-17-13-6-2-4-8-15(13)20-18(17)24/h1-8,10,19-20,24H,9H2/b22-21+
• InChI Key： LSSWSZLITHUBMT-QURGRASLSA-N
• SMILES： OC1=C(C2C=CC=CC=2N1)/N=N/C(CC1=CNC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 318.11182
• Monoisotopic Mass: 318.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 86.4A^2

Experimental Properties

• Density: 1.43
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.738
• PSA: 86.88
• LogP: 2.71190